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Compound of Interest

Compound Name: 2-Iodo-3-methylpyridin-4-amine

CAS No.: 79055-58-6

Cat. No.: B3371766

Get Quote

Executive Summary & Strategic Significance
2-Iodo-3-methylpyridin-4-amine is a critical scaffold in the synthesis of KRAS G12C inhibitors

(e.g., Sotorasib analogs) and SHP2 inhibitors. Its structural integrity is paramount because the

synthesis of polysubstituted pyridines is prone to regioisomeric scrambling (via "halogen

dance" mechanisms) and N-alkylation byproducts.

This guide provides a definitive protocol to validate the 2,3,4-substitution pattern. Unlike

standard certificate of analysis (CoA) summaries, this document compares the Target Profile

against common Regioisomeric Impurities, providing a self-validating logic system based on

scalar coupling constants (

) and solvent-dependent chemical shifts.

Experimental Protocol: Signal Optimization
To ensure "performance" (spectral resolution and detection of exchangeable protons), the

choice of solvent and concentration is non-trivial. Aminopyridines are prone to aggregation,

which broadens signals in non-polar solvents.
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Recommended Workflow
Solvent Selection:

Primary:DMSO-d6 (99.9% D).

Why: Disrupts intermolecular H-bonding, sharpening the amine (

) signal.

Benefit: Shifts the exchangeable amine protons downfield (~6.0–7.0 ppm), separating

them from the aromatic region.

Alternative:Methanol-d4 (

).

Note: The

signal will vanish (exchange with solvent). Use only if checking carbon backbone purity.

Avoid:

(Chloroform-d).

Risk:[1] Often results in a broad, undetectable amine peak and concentration-

dependent chemical shifts due to stacking.

Sample Preparation:

Mass: 5–10 mg.

Volume: 0.6 mL DMSO-d6.

Additive: If protons are broad, add 1 drop of

(shakeprep) to confirm exchangeable peaks, though this will erase the amine signal.

Comparative Analysis: Target vs. Isomers
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The primary challenge in synthesizing 2-iodo-3-methylpyridin-4-amine is distinguishing it

from 2-iodo-5-methylpyridin-4-amine (a common byproduct of halogen migration).

Spectral Data Comparison Table (DMSO-d6)

Feature
Target: 2-Iodo-3-

methylpyridin-4-

amine

Isomer: 2-Iodo-5-

methylpyridin-4-

amine

Differentiation Logic

H5 / H6 Coupling
Ortho Coupling (

)

Para Coupling (

)
CRITICAL CHECK

H6 Shift (Doublet) (Singlet)
H6 is deshielded by

Ring N.

H5 (or H3) Shift (Doublet) (Singlet)
H5 is shielded by the

4-Amino group.

Methyl (-CH3) (Singlet) (Singlet)
Methyl shift is similar;

unreliable for ID.

Amine (-NH2) (Broad Singlet) (Broad Singlet)
Confirms functionality,

not regiochemistry.

Detailed Signal Interpretation
A. The Aromatic Region (The "Fingerprint")
In the Target Molecule, protons are located at positions 5 and 6.

H6 (Doublet): Located next to the Pyridine Nitrogen (electron-withdrawing). It appears

downfield (~7.7 ppm).

H5 (Doublet): Located next to the Amine (electron-donating). It appears upfield (~6.5 ppm).

The Split: Because H5 and H6 are neighbors (vicinal), they must split each other into

doublets.

In the Isomer (5-Methyl), protons are at positions 3 and 6.
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They are separated by two carbons (para-orientation).

The Split: They appear as Singlets (s) or show very weak coupling (

).

B. The Methyl Group
The methyl group at C3 is sterically crowded by the large Iodine at C2 and the Amine at C4.

This often results in a slightly broader singlet compared to the isomer, but this is subtle.

Visualization: Structural Validation Logic
The following diagram illustrates the decision matrix for validating the synthesis product using

1H NMR.
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Crude Product Isolated
(Target: 2-Iodo-3-methylpyridin-4-amine)

Dissolve in DMSO-d6
(Avoid CDCl3)

Analyze Aromatic Region
(6.0 - 8.0 ppm)

Check Multiplicity of
Aromatic Protons

Two Doublets Observed
(J = 5-7 Hz)

Ortho Coupling

Two Singlets Observed
(J < 1 Hz)

Para Coupling

CONFIRMED TARGET
(Protons are Ortho: H5/H6)

REJECT: ISOMER DETECTED
(Protons are Para: H3/H6)

Click to download full resolution via product page

Figure 1: Decision tree for distinguishing 2,3,4-substituted pyridines from common regioisomers

using scalar coupling constants.

Troubleshooting & Anomalies
Issue: Missing Amine Peak

Observation: The spectrum shows the aromatic doublets and methyl singlet, but the

integration is low, and the broad singlet at ~6.2 ppm is missing.
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Cause: Solvent water content.[2] If the DMSO-d6 is "wet," the amine protons exchange

rapidly with HDO.

Solution: Dry the sample or use a fresh ampoule of DMSO-d6. Alternatively, ignore the

missing peak if the aromatic coupling (

) confirms the structure.

Issue: "Roofing" Effect
Observation: The doublets for H5 and H6 show a "roofing" effect (inner lines are taller than

outer lines).

Analysis: This confirms the protons are coupled.[3] This is a positive indicator for the Target

structure (Ortho relationship) and further validates the assignment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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